Cas no 1216374-11-6 (3,3-difluoro-N'-hydroxypropanimidamide)

• Product Name: 3,3-difluoro-N'-hydroxypropanimidamide
• CAS No: 1216374-11-6
• Molecular Formula: C₃H₆F₂N₂O
• Molecular Weight: 124.089347362518
• MDL: MFCD12807520
• CID: 5617509
• PubChem ID: 60922399

3,3-difluoro-N'-hydroxypropanimidamide Properties

Names and Identifiers

• EN300-2938385
• 3,3-difluoro-N'-hydroxypropanimidamide
• 1216374-11-6
• Propanimidamide, 3,3-difluoro-N-hydroxy-

• MDL： MFCD12807520
• InChIKey： ZSRLCOXLHISZED-UHFFFAOYSA-N
• Inchi： 1S/C3H6F2N2O/c4-2(5)1-3(6)7-8/h2,8H,1H2,(H2,6,7)
• SMILES： FC(C/C(=N/O)/N)F

Computed Properties

• Exact Mass: 124.04481914g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 124.04481914g/mol
• Heavy Atom Count: 8
• Complexity: 93.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Boiling Point: 149.3±50.0 °C(Predicted)
• pka: 13.63±0.50(Predicted)
• Density: 1.45±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes